Cas no 304458-32-0 (2,2,2-Trifluoro-N-(2-methoxyphenethyl)acetamide)

• Product Name: 2,2,2-Trifluoro-N-(2-methoxyphenethyl)acetamide
• CAS No: 304458-32-0
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• MDL: MFCD00971680
• CID: 3139997
• PubChem ID: 3285659
• Update Time: 2025-10-28

2,2,2-Trifluoro-N-(2-methoxyphenethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-(2-methoxyphenethyl)acetamide

• MDL： MFCD00971680
• Inchi： 1S/C11H12F3NO2/c1-17-9-5-3-2-4-8(9)6-7-15-10(16)11(12,13)14/h2-5H,6-7H2,1H3,(H,15,16)
• InChI Key： SSGBTJFYDLXTKE-UHFFFAOYSA-N
• SMILES： FC(C(NCCC1C=CC=CC=1OC)=O)(F)F

Additional information on 2,2,2-Trifluoro-N-(2-methoxyphenethyl)acetamide

Introduction to 2,2,2-Trifluoro-N-(2-methoxyphenethyl)acetamide (CAS No. 304458-32-0)

2,2,2-Trifluoro-N-(2-methoxyphenethyl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 304458-32-0, is a fluorinated amide derivative with a unique structural configuration that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and an N-substituted phenethylamine moiety, which are known for their potential in modulating biological pathways and enhancing drug-like properties such as metabolic stability and lipophilicity.

The structural framework of 2,2,2-Trifluoro-N-(2-methoxyphenethyl)acetamide incorporates a trifluoromethyl group at the α-carbon of the acetamide moiety, which is a common feature in many bioactive molecules designed to improve binding affinity and resistance to metabolic degradation. The N-(2-methoxyphenethyl) portion of the molecule introduces a phenethylamine-like structure, which is frequently associated with central nervous system (CNS) activities, including modulation of neurotransmitter systems. This combination of features makes it a promising candidate for further exploration in the development of therapeutic agents.

In recent years, there has been growing interest in fluorinated amides due to their enhanced pharmacokinetic profiles compared to their non-fluorinated counterparts. The trifluoromethyl group, in particular, is known to increase the metabolic stability of drugs by resisting oxidative degradation and enhancing binding interactions with biological targets. Additionally, the methoxy group on the aromatic ring can influence electronic properties and solubility characteristics, further tailoring the molecule's behavior in biological systems.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects while minimizing off-target interactions. The CAS No. 304458-32-0 compound exemplifies this trend by integrating multiple functional groups that are strategically positioned to interact with specific biological targets. For instance, studies have shown that trifluoromethylated amides can exhibit improved binding affinities to enzymes and receptors involved in inflammatory and pain signaling pathways.

One of the most compelling aspects of 2,2,2-Trifluoro-N-(2-methoxyphenethyl)acetamide is its potential application in the treatment of neurological disorders. The phenethylamine scaffold is well-documented for its role in modulating dopamine and serotonin pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. By incorporating a trifluoromethyl group and an acetamide moiety, researchers aim to enhance both the efficacy and selectivity of such compounds.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict how modifications like fluorination will affect biological activity. In the case of CAS No. 304458-32-0, computational studies suggest that the trifluoromethyl group may enhance binding to target proteins by increasing hydrophobic interactions and reducing conformational flexibility. This insight has guided synthetic strategies aimed at optimizing potency while maintaining favorable pharmacokinetic properties.

The synthesis of 2,2,2-Trifluoro-N-(2-methoxyphenethyl)acetamide presents unique challenges due to the sensitivity of fluorinated intermediates and the need for precise functional group transformations. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols have enabled efficient construction of complex fluorinated amides like this one. These advances have not only facilitated access to novel compounds but also expanded the toolkit available for medicinal chemists.

Evaluation of CAS No. 304458-32-0 in preclinical models has revealed intriguing pharmacological profiles that warrant further investigation. Initial studies indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors while demonstrating selectivity over others. This balance between potency and selectivity is crucial for developing drugs with minimal side effects. Additionally, preliminary toxicity assessments suggest that CAS No. 304458-32-0 is well-tolerated at relevant therapeutic doses.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like CAS No. 304458-32-0. By leveraging large datasets containing chemical structures and biological activity data, computational models can predict how modifications will influence drug-like properties without extensive experimental screening. This approach has already been instrumental in identifying novel fluorinated amides with enhanced pharmacological profiles.

Future directions for research on CAS No. 304458-32-0 include exploring its potential as a lead compound for drug development programs targeting neurological disorders. Researchers are particularly interested in its ability to modulate dopamine receptor activity without causing excessive side effects such as hyperactivity or motor impairment—a common concern with many dopaminergic drugs used for conditions like Parkinson's disease or schizophrenia.

The broader significance of fluorinated amides like CAS No. 304458-32-0 lies in their versatility as building blocks for next-generation therapeutics. Their unique combination of structural features allows them to be tailored for diverse biological targets while maintaining favorable pharmacokinetic characteristics. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining chemistry, biology, and computation—compounds like this one will play an increasingly important role in addressing unmet medical needs.